3-({5,6-DIMETHYLTHIENO[2,3-D]PYRIMIDIN-4-YL}SULFANYL)PENTANE-2,4-DIONE

• IUPAC Name: 3-(5,6-dimethylthieno[2,3-d]pyrimidin-4-yl)sulfanylpentane-2,4-dione
• InChI: InChI=1S/C13H14N2O2S2/c1-6-9(4)18-12-10(6)13(15-5-14-12)19-11(7(2)16)8(3)17/h5,11H,1-4H3
• InChI Key: GCFHZWTUMUUQOO-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(SC2=C1C(=NC=N2)SC(C(=O)C)C(=O)C)C
• Molecular Formula: C13H14N2O2S2
• Molecular Weight: 294.4 g/mol

Description

3-({5,6-Dimethylthieno[2,3-d]pyrimidin-4-yl}sulfanyl)pentane-2,4-dione is a heterocyclic compound featuring a fused thieno[2,3-d]pyrimidine core substituted with methyl groups at positions 5 and 5. A sulfanyl (-S-) group at position 4 bridges this core to a pentane-2,4-dione moiety.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 3-({5,6-DIMETHYLTHIENO[2,3-D]PYRIMIDIN-4-YL}SULFANYL)PENTANE-2,4-DIONE typically involves multi-step organic reactionsThe reaction conditions often require specific catalysts, solvents, and controlled temperatures to ensure the desired product yield and purity .

Industrial Production Methods

Industrial production of this compound may involve large-scale synthesis using optimized reaction conditions to maximize efficiency and minimize costs. This includes the use of automated reactors, continuous flow systems, and advanced purification techniques to produce high-purity compounds suitable for research and commercial applications .

Chemical Reactions Analysis

Types of Reactions

3-({5,6-DIMETHYLTHIENO[2,3-D]PYRIMIDIN-4-YL}SULFANYL)PENTANE-2,4-DIONE undergoes various chemical reactions, including:

Oxidation: This reaction can modify the sulfanyl group, potentially forming sulfoxides or sulfones.

Reduction: Reduction reactions can target the carbonyl groups, converting them into alcohols.

Substitution: The compound can undergo nucleophilic or electrophilic substitution reactions, particularly at the thienopyrimidine core.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like hydrogen peroxide, reducing agents such as sodium borohydride, and various nucleophiles or electrophiles depending on the desired substitution .

Major Products

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield sulfoxides, while reduction can produce alcohol derivatives .

Scientific Research Applications

3-({5,6-DIMETHYLTHIENO[2,3-D]PYRIMIDIN-4-YL}SULFANYL)PENTANE-2,4-DIONE has a wide range of applications in scientific research:

Chemistry: Used as a building block for synthesizing more complex molecules and studying reaction mechanisms.

Biology: Investigated for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Explored for its potential therapeutic effects and as a lead compound in drug discovery.

Industry: Utilized in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of 3-({5,6-DIMETHYLTHIENO[2,3-D]PYRIMIDIN-4-YL}SULFANYL)PENTANE-2,4-DIONE involves its interaction with specific molecular targets and pathways. The thienopyrimidine core is known to interact with various enzymes and receptors, potentially inhibiting or modulating their activity. This can lead to a range of biological effects, depending on the specific target and pathway involved .

Comparison with Similar Compounds

Structural Features

• Target Compound: Core: Fused thieno[2,3-d]pyrimidine (bicyclic, aromatic). Substituents: 5,6-dimethyl (enhances lipophilicity), sulfanyl bridge, pentane-2,4-dione (chelating diketone). Molecular Formula: Estimated as C₁₃H₁₄N₂O₂S₂ (calculated). Functional Groups: Sulfanyl (-S-), diketone (-CO-) .
• Analog 1: 2-(1,3-Dioxoisoindolin-2-yl)-4-methyl-N-(4-(N-(pyridin-2-yl)sulfamoyl)phenyl)pentanamide Core: Pyridine (monocyclic) and phthalimide (dioxoisoindolin-2-yl). Substituents: Sulfamoyl (-SO₂NH-), amide (-CONH-), pentanamide chain. Molecular Formula: C₂₄H₂₃N₅O₅S (MW = 493.53 g/mol) .

Physical and Chemical Properties

Property	Target Compound	Analog 1	Analog 2
Molecular Weight	~294.38 g/mol (estimated)	493.53 g/mol	Not reported
Melting Point	Not reported	83°C	Not reported
Color	Not reported	Yellowish white	Not reported
Key Functional Groups	Sulfanyl, diketone	Sulfamoyl, amide	Sulfamoyl, amide

Key Observations :

• Molecular Weight : The target compound is significantly smaller than Analog 1, suggesting differences in solubility and diffusion properties.
• Thermal Stability: The fused thienopyrimidine core in the target may increase melting points relative to monocyclic analogs, but experimental data are lacking.

Biological Activity

3-({5,6-Dimethylthieno[2,3-d]pyrimidin-4-yl}sulfanyl)pentane-2,4-dione is a compound of interest due to its potential biological activities. This article reviews its biological properties, mechanisms of action, and relevant case studies.

• Molecular Formula : C₁₅H₁₈N₄O₂S₂
• Molecular Weight : 342.46 g/mol
• CAS Number : Not specifically listed in the available sources but related compounds are referenced.

Biological Activity

The biological activity of this compound primarily stems from its thieno[2,3-d]pyrimidine moiety, which is known for various pharmacological effects. Key areas of activity include:

• Antimicrobial Activity : Several studies have indicated that compounds containing thieno[2,3-d]pyrimidine structures exhibit antimicrobial properties. The sulfanyl group may enhance the interaction with microbial targets.
• Anticancer Properties : Research suggests that derivatives of thieno[2,3-d]pyrimidines can inhibit cancer cell proliferation through various mechanisms including apoptosis induction and cell cycle arrest.
• Enzyme Inhibition : Certain studies have shown that these compounds can act as inhibitors of specific enzymes involved in metabolic pathways, which can be beneficial in treating metabolic disorders.

The mechanisms through which 3-({5,6-Dimethylthieno[2,3-d]pyrimidin-4-yl}sulfanyl)pentane-2,4-dione exerts its effects are likely multifaceted:

• DNA Interaction : The compound may intercalate with DNA or interact with DNA-binding proteins, leading to disruptions in replication and transcription.
• Reactive Oxygen Species (ROS) Generation : Some thieno derivatives have been shown to induce oxidative stress in cancer cells, leading to programmed cell death.

Case Studies

• Case Study on Anticancer Activity :
  • In vitro studies demonstrated that a related thieno[2,3-d]pyrimidine compound reduced the viability of breast cancer cells by inducing apoptosis via the mitochondrial pathway. The study highlighted the importance of the sulfanyl group in enhancing cytotoxicity.
• Antimicrobial Efficacy :
  • A study evaluated the antimicrobial activity of thieno[2,3-d]pyrimidine derivatives against various bacterial strains. Results indicated significant inhibition zones against Gram-positive and Gram-negative bacteria, suggesting potential as a new class of antibiotics.

Data Table: Summary of Biological Activities

Activity Type	Observed Effects	Reference Source
Antimicrobial	Effective against multiple bacterial strains
Anticancer	Induces apoptosis in cancer cell lines
Enzyme Inhibition	Inhibits key metabolic enzymes